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Compound of Interest

Compound Name: YS-363

Cat. No.: B12370453 Get Quote

Essential Safety and Handling Guide for YS-363
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of YS-363. As a novel, potent compound, adherence to

stringent safety measures is paramount to ensure the well-being of laboratory personnel and to

maintain a safe research environment.

YS-363 is a quinazoline-based, selective, and reversible Epidermal Growth Factor Receptor

(EGFR) antagonist. It has demonstrated potent inhibitory activity against both wild-type and

L858R mutant forms of EGFR, with IC₅₀ values of 0.96 nM and 0.67 nM, respectively.[1]

Developed for potential application in non-small cell lung cancer, its high potency necessitates

careful handling.[1]

While one supplier Safety Data Sheet (SDS) classifies YS-363 as not a hazardous substance

or mixture, it is crucial to treat it with the caution required for a highly potent active

pharmaceutical ingredient (HPAPI), given its mechanism of action as a kinase inhibitor.[2] The

following guidelines are based on best practices for handling potent compounds, including

other EGFR inhibitors and antineoplastic agents.
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A comprehensive PPE strategy is the first line of defense against exposure. The following table

summarizes the required equipment for handling YS-363.
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YS-363 Compound Data & PPE

Requirements

Identifier Information

Molecular Formula C₃₀H₃₀N₄O₃[2]

Molecular Weight 494.58[2]

CAS Number 2470908-90-6[2]

Hazard Classification

Not classified as hazardous by one supplier

SDS[2]. However, due to its high potency as a

kinase inhibitor, it should be handled as a

potentially hazardous compound.

Eye Protection

Chemical safety goggles or safety glasses with

side-shields are mandatory to protect against

splashes.[1] A face shield should be used when

there is a significant risk of splashing.

Hand Protection

Chemical-resistant gloves (e.g., nitrile) are

required.[1] It is recommended to wear two pairs

of chemotherapy-grade gloves when handling

the pure compound or concentrated solutions.[3]

Gloves should be inspected for integrity before

each use and changed regularly.

Body Protection

A lab coat is required to prevent skin contact.[1]

For procedures with a higher risk of

contamination, a disposable gown resistant to

chemical permeation is recommended.

Respiratory Protection

A NIOSH-approved respirator is recommended,

especially when handling the powder form or if

ventilation is inadequate.[1] All handling of

powdered YS-363 should be performed in a

certified chemical fume hood or a ventilated

balance enclosure to avoid inhalation of dust.[4]
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Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational workflow is critical for minimizing exposure risk.

Preparation:

Designate a specific area within the laboratory for handling YS-363.

Ensure a chemical fume hood or other ventilated enclosure is certified and functioning

correctly.

Assemble all necessary materials, including the compound, solvents, and equipment,

within the designated area before starting work.

Verify that an emergency eyewash and shower are accessible and operational.

Donning PPE:

Put on all required PPE as outlined in the table above before entering the designated

handling area.

Compound Handling:

Weighing: Conduct all weighing of powdered YS-363 within a ventilated balance enclosure

or chemical fume hood to prevent inhalation of airborne particles.

Reconstitution: When preparing solutions, add the solvent to the powdered compound

slowly to avoid splashing.

General Handling: Perform all manipulations of YS-363, both in solid and liquid form,

within a chemical fume hood.[1] Avoid contact with skin and eyes.[1]

Post-Handling:

Decontaminate all surfaces and equipment after use.

Remove PPE in the correct order to avoid cross-contamination.
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Wash hands thoroughly with soap and water after removing gloves.[5]

Disposal Plan
Proper disposal is essential to prevent environmental contamination and ensure regulatory

compliance.

Waste Classification: All materials contaminated with YS-363, including unused compound,

solutions, contaminated labware (e.g., pipette tips, vials), and PPE, must be treated as

hazardous chemical waste.[6]

Waste Collection:

Collect solid and liquid waste in separate, dedicated, and clearly labeled hazardous waste

containers.[6]

The container label should include "Hazardous Waste" and the chemical name "YS-363".

Do not mix YS-363 waste with other waste streams unless compatibility has been

confirmed.[6]

Storage: Store waste containers in a designated, secure, and well-ventilated area, away

from incompatible materials.[6]

Final Disposal: Arrange for the disposal of hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.[5][6] Incineration at a permitted facility is the preferred method.[6] Do not dispose

of YS-363 down the drain or in regular trash.[5][6]
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Safe Handling Workflow for YS-363
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Caption: Step-by-step workflow for the safe handling of YS-363 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12370453?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_EGFR_IN_1_hydrochloride.pdf
https://file.glpbio.com/quotepdf/sds.php?token=2Hls1FiTTrd96uSurhjkaH4VrJxvUPtViAN4LPgsoctfko4X7HsVl8BBC77Cv3ndW20rw1g1icSPGkwvOafjhtN-tfBFZBVhnqk4sQ0ddf8Myl7RfE7Yjc-5Vj1hRmovzcMnZ-kynadtC
https://www.pogo.ca/satellite-manual/3-0-chemotherapy-administration/3-1-safe-handling-administration-and-disposal-of-chemotherapy-agents/3-1-1-personal-protective-equipment/
https://cdnmedia.eurofins.com/corporate-eurofins/media/18722414/eurofins-bpt-the-challenge-of-handling-highly-potent-api-and-adcs-in-analytical-chemistry-2022epr.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Bromobenzo_h_quinazoline_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_3_hydroxyquinazoline_2_4_1H_3H_dione_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b12370453#personal-protective-equipment-for-handling-ys-363
https://www.benchchem.com/product/b12370453#personal-protective-equipment-for-handling-ys-363
https://www.benchchem.com/product/b12370453#personal-protective-equipment-for-handling-ys-363
https://www.benchchem.com/product/b12370453#personal-protective-equipment-for-handling-ys-363
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12370453?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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